2,2,2-Trichloroethyl carbamothioylcarbamate

• CAS No.: 59128-19-7
• Molecular Formula: C4H5Cl3N2O2S
• Molecular Weight: 251.5 g/mol
• IUPAC Name: 2,2,2-trichloroethyl N-carbamothioylcarbamate
• InChI: InChI=1S/C4H5Cl3N2O2S/c5-4(6,7)1-11-3(10)9-2(8)12/h1H2,(H3,8,9,10,12)
• InChI Key: ONINKHBWPGYKQB-UHFFFAOYSA-N
• Canonical SMILES: C(C(Cl)(Cl)Cl)OC(=O)NC(=S)N

Description

2,2,2-Trichloroethyl carbamothioylcarbamate is a useful research compound. Its molecular formula is C4H5Cl3N2O2S and its molecular weight is 251.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into 75 ml of dry ethyl acetate, were added 7.3 g of anhydrous potassium thiocyanate and 15.7 g of 2,2,2-trichloroethyl chloroformate. The mixture was stirred at 60° C. for 1.5 hours. The reaction mixture was cooled in ice water, followed by an addition of an aqueous ammonia solution (29%) to render the reaction mixture alkaline. The solvent was removed under reduced pressure. The residue was treated with a water/methanol mixed solvent and the reaction product was obtained in a powdery form through filtration. It was then washed thoroughly with water to obtain 14.5 g of 2,2,2-trichloroethyl N-thiocarbamoylcarbamate.